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The following data comes from a multicenter, open-label, first-in-human phase 1 study of Conteltinib (CT-

707) in patients with advanced ALK-positive NSCLC [1] [2].

Patient Population
Sample
Size

Median Progression-Free Survival
(PFS)

95% Confidence
Interval

ALK TKI-naïve 39 patients 15.9 months 9.26 - 23.3 months

Crizotinib-
pretreated

21 patients 6.73 months 4.73 - 8.54 months

Experimental Protocol for Cited Data

The PFS data for Conteltinib was generated under the following key experimental conditions [1] [2]:

Study Design: A multicenter, single-arm, open-label, phase 1 trial including dose-escalation and
dose-expansion phases (ClinicalTrials.gov Identifier: NCT02695550).

Patient Population: Adult patients (aged 18–75) with histologically or cytologically confirmed
advanced ALK-positive NSCLC, determined by FISH, IHC, PCR, or NGS. Patients were divided into

two groups: those who were ALK TKI-naïve and those who had received crizotinib previously.
Intervention: Conteltinib was taken orally in 28-day cycles. The recommended Phase 2 dose was

determined to be 600 mg once daily (QD) for ALK TKI-naïve patients and 300 mg twice daily (BID)
for crizotinib-pretreated patients.
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Endpoint Measurement: Progression-free survival (PFS) was defined as the time from the start of

Conteltinib treatment to documented disease progression or death from any cause. Disease
progression was assessed radiographically.

Guidance for Objective Cross-Trial Comparison

To objectively compare Conteltinib with other ALK inhibitors (like crizotinib, ceritinib, alectinib, brigatinib,

and lorlatinib), you would need to gather data from their respective pivotal trials. When making such

comparisons, it is crucial to consider the following to ensure a fair assessment:

Compare Similar Patient Groups: Always contrast data from the same line of treatment (e.g., first-

line or post-crizotinib) and similar patient characteristics (e.g., presence of brain metastases).
Acknowledge Study Differences: Recognize that efficacy outcomes can be influenced by differing

study designs, patient demographics, and methods of endpoint assessment across trials.
Benchmark from Literature: For context, a separate retrospective study on the sequential use of

crizotinib followed by ceritinib reported a combined median PFS of 17.4 months [3]. This
illustrates the kind of benchmark data available for other ALK inhibitors.

ALK-TKI Treatment Sequencing Pathway

The following diagram illustrates a simplified treatment pathway involving first and second-generation ALK

inhibitors, showing where Conteltinib is intended to be used.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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